Cas no 313398-13-9 (4-[(6-bromo-4-phenylquinazolin-2-yl)amino]-N-(4-methoxyphenyl)benzamide)

• Product Name: 4-[(6-bromo-4-phenylquinazolin-2-yl)amino]-N-(4-methoxyphenyl)benzamide
• CAS No: 313398-13-9
• MF: C₂₈H₂₁BrN₄O₂
• MW: 525.395945310593
• CID: 5762660
• PubChem ID: 1905729
• Update Time: 2025-05-25

4-[(6-bromo-4-phenylquinazolin-2-yl)amino]-N-(4-methoxyphenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• AKOS001600961
• SR-01000420374
• Oprea1_432095
• SR-01000420374-1
• Oprea1_627949
• F0324-0002
• 313398-13-9
• 4-((6-bromo-4-phenylquinazolin-2-yl)amino)-N-(4-methoxyphenyl)benzamide
• 4-[(6-bromo-4-phenylquinazolin-2-yl)amino]-N-(4-methoxyphenyl)benzamide
• STK726831
• Benzamide, 4-[(6-bromo-4-phenyl-2-quinazolinyl)amino]-N-(4-methoxyphenyl)-

• Inchi： 1S/C28H21BrN4O2/c1-35-23-14-12-21(13-15-23)30-27(34)19-7-10-22(11-8-19)31-28-32-25-16-9-20(29)17-24(25)26(33-28)18-5-3-2-4-6-18/h2-17H,1H3,(H,30,34)(H,31,32,33)
• InChI Key： UMHGUHNJTLFXJZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(C1C=CC=CC=1)=NC(=N2)NC1C=CC(C(NC2C=CC(=CC=2)OC)=O)=CC=1

Computed Properties

• Exact Mass: 524.08479g/mol
• Monoisotopic Mass: 524.08479g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 674
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 76.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 4-[(6-bromo-4-phenylquinazolin-2-yl)amino]-N-(4-methoxyphenyl)benzamide

Comprehensive Analysis of 4-[(6-bromo-4-phenylquinazolin-2-yl)amino]-N-(4-methoxyphenyl)benzamide (CAS No. 313398-13-9)

The compound 4-[(6-bromo-4-phenylquinazolin-2-yl)amino]-N-(4-methoxyphenyl)benzamide (CAS No. 313398-13-9) is a highly specialized quinazoline derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a 6-bromo-4-phenylquinazolin-2-yl core and a 4-methoxyphenylbenzamide moiety, makes it a subject of interest for drug discovery and molecular targeting studies. Researchers are increasingly exploring its applications in kinase inhibition and cancer therapeutics, aligning with the growing demand for precision medicine.

In recent years, the search for novel small-molecule inhibitors has surged, driven by advancements in computational chemistry and high-throughput screening. The compound's CAS No. 313398-13-9 is frequently queried in scientific databases, reflecting its relevance in structure-activity relationship (SAR) studies. Its 6-bromo substitution enhances binding affinity to specific protein targets, while the 4-methoxyphenyl group contributes to improved solubility and bioavailability—a critical factor in drug development pipelines.

From an industrial perspective, 4-[(6-bromo-4-phenylquinazolin-2-yl)amino]-N-(4-methoxyphenyl)benzamide is synthesized through multi-step organic reactions, often involving Pd-catalyzed cross-coupling and amide bond formation. These methods are widely discussed in peer-reviewed journals, as they align with the push for green chemistry and sustainable synthesis. The compound's molecular weight (exact mass: ~528 g/mol) and logP value (estimated at 5.2) further underscore its suitability for lead optimization in medicinal chemistry.

Beyond its biochemical applications, this compound has garnered attention in academic research due to its potential role in signal transduction modulation. With the rise of AI-driven drug design, tools like molecular docking and QSAR modeling are being employed to predict its interactions with targets such as EGFR or VEGFR2. Such insights are invaluable for addressing drug resistance challenges in oncology—a hot topic in 2024.

Quality control of CAS No. 313398-13-9 is another critical area, with HPLC purity (>98%) and NMR characterization being standard requirements. Suppliers often highlight its stability under inert conditions, catering to the needs of pharmaceutical intermediates markets. As regulatory frameworks evolve, compliance with ICH guidelines ensures its safe handling in GMP facilities.

In summary, 4-[(6-bromo-4-phenylquinazolin-2-yl)amino]-N-(4-methoxyphenyl)benzamide represents a convergence of cutting-edge science and industrial demand. Its versatility in targeted therapy and chemical biology positions it as a compound to watch in the coming years, particularly as the scientific community prioritizes personalized medicine and multi-kinase inhibitors.